Cas no 6994-93-0 (DL-10-Camphorsulfonyl Chloride)

DL-10-Camphorsulfonyl Chloride structure
6994-93-0 structure
Product Name:DL-10-Camphorsulfonyl Chloride
CAS No:6994-93-0
MF:C10H15ClO3S
MW:250.742301225662
CID:502957
PubChem ID:265799
Update Time:2025-04-19

DL-10-Camphorsulfonyl Chloride Chemical and Physical Properties

Names and Identifiers

    • DL-10-Camphorsulfonyl Chloride
    • (+-)-10-camphorsulfonyl chloride
    • (+-)-2-Oxo-bornan-10-sulfonylchlorid
    • (+-)-2-oxo-bornane-10-sulfonyl chloride
    • 1,8-dihydroxy-10-(1'-oxobutyl)-9(10H)-anthracenone
    • 10-Butyryl dithranol
    • 10-butyryl-1,8-dihydroxy
    • 10-butyryl-1,8-dihydroxy-9(10H)-anthracenone
    • 10-camphorsufonyl chloride
    • 10-camphorsulfonyl chloride
    • 9(10H)-ANTHRACENONE, 1,8-DIHYDROXY-10-(1-OXOBUTYL)-
    • BRN 4197920
    • Butantrona
    • Butantrone
    • CCRIS 2041
    • Dithranol, 10-butyryl-
    • (+)-10-Camphorsulfonyl Chloride
    • A924394
    • SY017541
    • (7,7-dimethyl-2-oxobicyclo[2.2.1]heptan-1-yl)methanesulfonyl chloride
    • (1R)-(-)-10-Camphorsulfonyl chloride
    • EN300-21397
    • (-)-10-Camphorsulfonyl chloride
    • D-(+)-10-Camphorsulfonyl chloride
    • NSC102302
    • (7,7-dimethyl-2-oxobicyclo[2.2.1]heptan-1-yl)methanesulfonylchloride
    • AKOS016051670
    • NS00026827
    • FT-0604369
    • AKOS000120296
    • FT-0625380
    • (7,7-dimethyl-2-oxo-1-bicyclo[2.2.1]heptanyl)methanesulfonyl chloride
    • FT-0604553
    • 4552-50-5
    • 3,4-Dimethoxybiphenyl-4-carboxylicacid
    • 6994-93-0
    • (+)-Camphor-10-sulfonyl chloride
    • {7,7-dimethyl-2-oxobicyclo[2.2.1]heptan-1-yl}methanesulfonyl chloride
    • MFCD00064155
    • NSC-102302
    • F0001-0759
    • AM81452
    • NCIOpen2_006916
    • SCHEMBL735400
    • (7,7-Dimethyl-2-oxobicyclo[2.2.1]hept-1-yl)-methanesulfonyl chloride
    • (7,7-Dimethyl-2-Oxo-Bicyclo[2.2.1]Hept-1-Yl)-Methanesulfonyl Chloride
    • Inchi: 1S/C10H15ClO3S/c1-9(2)7-3-4-10(9,8(12)5-7)6-15(11,13)14/h7H,3-6H2,1-2H3
    • InChI Key: BGABKEVTHIJBIW-UHFFFAOYSA-N
    • SMILES: ClS(CC12C(CC(CC1)C2(C)C)=O)(=O)=O

Computed Properties

  • Exact Mass: 250.0430432g/mol
  • Monoisotopic Mass: 250.0430432g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 407
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 59.6Ų

Experimental Properties

  • Density: 1.331
  • Boiling Point: 349.4 °C at 760 mmHg
  • Flash Point: 165.1 °C
  • PSA: 59.59000
  • LogP: 3.03120

DL-10-Camphorsulfonyl Chloride Security Information

  • Hazardous Material transportation number:UN 1759
  • Packing Group:III
  • HazardClass:8
  • PackingGroup:III
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